Cas no 612069-30-4 (3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin)

3'-N-4-(Acetylamino)phenylsulfonyl-3'-N-demethyl Azithromycin Properties

Names and Identifiers

• Azithromycin Related Compound H
• 3´-N-[[4-(Acetylamino)phenyl]sulfonyl]-3´-N-demethyl Azithromycin
• 3'-N-[[4-(AcetylaMino)phenyl]sulfonyl]-3'-N-deMethyl AzithroMycin
• 2-(2H-Benzotriazol-2-yl)-p-cresol
• Azithromycin Impurity H
• 612069-30-4
• 3'-N-((4-(Acetylamino)phenyl)sulfonyl)-3'-N-demethylazithromycin
• 3'-N-((4-(ACcetylamino)phenyl)sulfonyl)-3'-N-demethylazithromycin
• 3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethyl Azithromycin
• AZITHROMYCIN IMPURITY H [EP IMPURITY]
• DTXSID00210127
• N-[4-[[(2S,3R,4S,6R)-2-[[(2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-15-oxo-1-oxa-6-azacyclopentadec-11-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-methylsulfamoyl]phenyl]acetamide
• GY11I2897O
• 3'-N-[[4-(Acetylamino)phenyl]sulfonyl]-3'-N-demethylazithromycin
• Q27279348
• UNII-GY11I2897O
• +Expand

• InChIKey： UXWVLGKGQGGAID-SYARVETMSA-NCopyCopied
• Inchi： InChI=1S/C45H77N3O15S/c1-15-34-45(11,55)38(51)28(6)47(12)23-24(2)21-43(9,54)40(26(4)37(27(5)41(53)61-34)62-35-22-44(10,58-14)39(52)29(7)60-35)63-42-36(50)33(20-25(3)59-42)48(13)64(56,57)32-18-16-31(17-19-32)46-30(8)49/h16-19,24-29,33-40,42,50-52,54-55H,15,20-23H2,1-14H3,(H,46,49)/t24-,25-,26+,27-,28-,29+,33+,34-,35+,36-,37+,38-,39+,40-,42+,43-,44-,45-/m1/s1CopyCopied
• SMILES： CC[C@@H]1[C@@]([C@@H]([C@H](N(C[C@@H](C[C@@]([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]2C[C@@]([C@H]([C@@H](O2)C)O)(C)OC)C)O[C@H]3[C@@H]([C@H](C[C@H](O3)C)N(C)S(=O)(=O)c4ccc(cc4)NC(=O)C)O)(C)O)C)C)C)O)(C)OCopyCopied

Computed Properties

• Exact Mass: 931.50753993g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 10
• Monoisotopic Mass: 931.50753993g/mol
• Heavy Atom Count: 64
• Complexity: 1650
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 252Ų

Experimental Properties

• Boiling Point: NA
• Melting Point: NA
• Density: 1.3±0.1 g/cm3